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Compound of Interest

Compound Name: 2-Butene-1-thiol

Cat. No.: B042812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for
2-Butene-1-thiol (also known as Crotyl mercaptan). Due to a lack of a complete, publicly
available Safety Data Sheet (SDS) for this specific compound, this guide synthesizes known
data, highlights information gaps, and presents standardized experimental protocols that would
be utilized to generate comprehensive safety data. For comparative purposes, safety data for
the structurally related compound 3-Methyl-2-butene-1-thiol is also referenced to provide a
gualitative understanding of the potential hazards associated with unsaturated thiols.

Chemical Identification and Physical Properties

2-Butene-1-thiol is a volatile, odorous sulfur compound. It exists as two geometric isomers,
(E)-2-Butene-1-thiol and (Z)-2-Butene-1-thiol. The (E)-isomer is a known component of skunk

spray.[1][2]
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Property Value Source
Chemical Name 2-Butene-1-thiol

Synonyms Crotyl mercaptan

CAS Number 58688-79-2 ((E)-isomer) [3]
Molecular Formula C4H8S [3]
Molecular Weight 88.17 g/mol [3]
Boiling Point 99.1-102.5 °C ((E)-isomer) [3]

Hazard Identification and GHS Classification

A definitive Globally Harmonized System (GHS) classification for 2-Butene-1-thiol is not
readily available. However, based on the known hazards of similar thiol compounds, it is
anticipated to be a flammable liquid and may cause skin, eye, and respiratory irritation.

For reference, the GHS classification for the related compound 3-Methyl-2-butene-1-thiol is as
follows[4][5][6]:

Flammable liquids: Category 3

o Acute toxicity, oral: Category 4 (Harmful if swallowed)

» Skin corrosion/irritation: Category 2 (Causes skin irritation)

e Serious eye damage/eye irritation: Category 2A (Causes serious eye irritation)

o Specific target organ toxicity - single exposure (Respiratory tract irritation): Category 3 (May
cause respiratory irritation)

It is prudent to handle 2-Butene-1-thiol with precautions consistent with this classification until
specific data becomes available.

Toxicological Data
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Quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median lethal
concentration), for 2-Butene-1-thiol are not available in the public domain. (E)-2-butene-1-
thiol is a primary component of skunk spray, which is known to cause ocular irritation and
vomiting in animals upon exposure.[2]

The following table summarizes the lack of specific data for 2-Butene-1-thiol.

Toxicity . .
. Species Route Value Classification
Endpoint
Acute Oral Data not
o Rat Oral ] Not classified
Toxicity (LD50) available
Acute Dermal ) Data not -
o Rabbit Dermal _ Not classified
Toxicity (LD50) available
Acute Inhalation ) Data not B
o Rat Inhalation ] Not classified
Toxicity (LC50) available
Skin
, _— . Data not B
Corrosion/Irritatio  Rabbit Dermal ) Not classified
available
n
Eye ] Data not .
o Rabbit Ocular ] Not classified
Damage/Irritation available

Experimental Protocols for Safety Assessment

To generate the necessary quantitative toxicological data for a comprehensive safety
assessment of 2-Butene-1-thiol, standardized experimental protocols, such as those
established by the Organisation for Economic Co-operation and Development (OECD), would
be employed. These guidelines are internationally recognized and ensure the quality and
consistency of safety testing data.

Acute Toxicity Studies

o Acute Oral Toxicity (OECD Guideline 423): This method involves the administration of the
test substance orally to a small group of rodents at a specific dose.[7] The animals are
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observed for a defined period, and the results are used to classify the substance based on
its acute oral toxicity.[7][8]

Acute Dermal Toxicity (OECD Guideline 402): The test substance is applied to the skin of an
animal, typically a rabbit, for a set duration.[9][10] Observations of local and systemic toxic
effects are recorded to determine the potential for harm from dermal exposure.[10][11]

Acute Inhalation Toxicity (OECD Guideline 403): This guideline details the procedures for
evaluating the toxicity of a substance when inhaled.[3][12][13][14][15] It is crucial for volatile
compounds like thiols. The test involves exposing animals to the substance in the air for a
specified time and observing for adverse health effects.[3][12][14][15]

Irritation and Corrosion Studies

Acute Dermal Irritation/Corrosion (OECD Guideline 404): This test assesses the potential of
a substance to cause skin irritation or corrosion upon a single application.[16][17][18][19][20]
The substance is applied to a small area of the skin of a test animal, and the resulting
reactions are scored over time.[16][17][18][19][20]

Acute Eye Irritation/Corrosion (OECD Guideline 405): This guideline describes the procedure
for evaluating the potential of a substance to cause eye irritation or damage.[4][21][22][23]
[24] A small amount of the substance is instilled into the eye of an animal, and the effects on
the cornea, iris, and conjunctiva are observed and scored.[4][21][22][23][24]

Ecotoxicity Studies

Fish, Acute Toxicity Test (OECD Guideline 203): To assess the potential environmental
impact on aquatic life, this test exposes fish to the chemical for a short period.[5][25][26][27]
[28] The concentration that is lethal to 50% of the fish (LC50) is determined.[5][28]

Visualizing Safety Assessment Workflows

The following diagrams illustrate the logical workflows for assessing the safety of a chemical

like 2-Butene-1-thiol, based on standard testing strategies.
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Initial Assessment In Vitro & In Silico In Vivo Testing (if necessary)

Click to download full resolution via product page

Caption: A logical workflow for chemical hazard identification and risk assessment.
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In Vitro Skin Irritation Test
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Caption: A sequential testing strategy for acute dermal irritation/corrosion assessment.
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Conclusion and Recommendations

While a complete safety profile for 2-Butene-1-thiol is not currently available, the information
on its physical properties and the data from structurally similar compounds suggest that it
should be handled as a flammable liquid that is potentially harmful if swallowed and can cause
skin, eye, and respiratory irritation. Researchers, scientists, and drug development
professionals should handle this compound with appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, and work in a well-ventilated area or under a
fume hood. Given the lack of comprehensive data, it is recommended that any significant use
of this chemical be preceded by a thorough risk assessment and, where necessary, the
generation of key safety data following standardized protocols such as the OECD guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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